Cas no 946201-93-0 (2-4-(propan-2-yl)phenoxy-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide)

• Product Name: 2-4-(propan-2-yl)phenoxy-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide
• CAS No: 946201-93-0
• MF: C₂₂H₃₀N₄O₄S
• MW: 446.563004016876
• CID: 5779084
• PubChem ID: 25285174
• Update Time: 2025-07-09

2-4-(propan-2-yl)phenoxy-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-isopropylphenoxy)-N-(2-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)ethyl)acetamide
• SR-01000921030
• F5110-0085
• 946201-93-0
• VU0636046-1
• 2-[4-(propan-2-yl)phenoxy]-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide
• AKOS024498751
• SR-01000921030-1
• 2-(4-propan-2-ylphenoxy)-N-[2-(4-pyridin-2-ylpiperazin-1-yl)sulfonylethyl]acetamide
• 2-4-(propan-2-yl)phenoxy-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide

• Inchi： 1S/C22H30N4O4S/c1-18(2)19-6-8-20(9-7-19)30-17-22(27)24-11-16-31(28,29)26-14-12-25(13-15-26)21-5-3-4-10-23-21/h3-10,18H,11-17H2,1-2H3,(H,24,27)
• InChI Key： BKIBJPIOSPILJM-UHFFFAOYSA-N
• SMILES： S(CCNC(COC1C=CC(=CC=1)C(C)C)=O)(N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 446.19877662g/mol
• Monoisotopic Mass: 446.19877662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-4-(propan-2-yl)phenoxy-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide

Introduction to CAS No. 946201-93-0: 2-4-(Propan-2-Yl)Phenoxy-N-(2-{4-(Pyridin-2-Yl)Piperazin-1-Ylsulfonyl}Ethyl)Acetamide

The compound CAS No. 946201-93-0, also known as 2-4-(Propan-2-Yl)Phenoxy-N-(2-{4-(Pyridin-2-Yl)Piperazin-1-Ylsulfonyl}Ethyl)Acetamide, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a phenoxy group substituted with a propan-2-yl group at the para position. This substitution enhances the compound's stability and bioavailability, which are critical factors in drug design. The phenoxy group is further connected to an ethyl chain that terminates in an acetamide functional group. This arrangement not only contributes to the molecule's solubility but also plays a pivotal role in its pharmacokinetic properties.

One of the most intriguing aspects of this compound is the presence of a piperazine ring substituted with a pyridin-2-yl group and sulfonyl functionality. Piperazine rings are well-known for their ability to form hydrogen bonds, which are essential for drug-target interactions. The sulfonyl group, on the other hand, introduces electron-withdrawing effects, further modulating the compound's electronic properties and enhancing its binding affinity to biological targets.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on optimizing its chemical stability and pharmacological activity. Studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes, making it a potential candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution, amide bond formation, and sulfonamidation reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic routes to improve efficiency and reduce costs, which is crucial for scaling up production if the compound progresses to clinical trials.

The application of computational chemistry tools has been instrumental in understanding the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the phenoxy and piperazine moieties play critical roles in binding to specific receptor sites. Furthermore, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, aiding in the design of more potent analogs.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicological effects. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is favorable for minimizing its environmental footprint. However, further research is needed to assess its long-term impact on aquatic ecosystems.

In conclusion, CAS No. 946201-93_0 represents a promising lead compound with diverse applications in pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a valuable asset in the development of novel therapeutic agents.